Cas no 1429230-22-7 (3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-)

3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- is a chiral pyrrolidinone derivative featuring a tert-butylsulfonyl group and a phenyl substituent at the 5-position. The (5R)-configuration ensures stereochemical precision, making it valuable for asymmetric synthesis and pharmaceutical applications. The tert-butylsulfonyl moiety enhances stability and influences reactivity, while the phenyl group provides a versatile handle for further functionalization. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its rigid pyrrolidinone scaffold and defined stereochemistry contribute to controlled structural modifications. Its high purity and well-characterized properties make it suitable for research in medicinal chemistry and catalysis.
3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- structure
1429230-22-7 structure
Product Name:3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-
CAS No:1429230-22-7
MF:C14H19NO3S
MW:281.370562791824
CID:4507240
PubChem ID:92134752
Update Time:2025-10-29

3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-
    • (S)-1-(Butylsulfonyl)-5-phenylpyrrolidin-3-one
    • 1429230-22-7
    • Inchi: 1S/C14H19NO3S/c1-14(2,3)19(17,18)15-10-12(16)9-13(15)11-7-5-4-6-8-11/h4-8,13H,9-10H2,1-3H3/t13-/m1/s1
    • InChI Key: KURRMYJSROJLJZ-CYBMUJFWSA-N
    • SMILES: N1(S(C(C)(C)C)(=O)=O)[C@@H](C2=CC=CC=C2)CC(=O)C1

Computed Properties

  • Exact Mass: 281.109
  • Monoisotopic Mass: 281.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8A^2
  • XLogP3: 1.8

3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A109004281-1g
(S)-1-(Butylsulfonyl)-5-phenylpyrrolidin-3-one
1429230-22-7 97%
1g
$684.00 2023-01-22
Chemenu
CM504146-1g
(S)-1-(Butylsulfonyl)-5-phenylpyrrolidin-3-one
1429230-22-7 97%
1g
$677 2023-01-01

Additional information on 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-

3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- (CAS No. 1429230-22-7): A Comprehensive Overview in Modern Chemical Research

The compound 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-, identified by its CAS number 1429230-22-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of a sulfonyl group and a phenyl ring appended to a pyrrolidinone core introduces fascinating chemical properties that make it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, with pyrrolidinone derivatives emerging as particularly versatile scaffolds. The specific configuration of the (5R)- isomer in this compound adds an additional layer of complexity, influencing its reactivity and biological activity. This review aims to provide an in-depth analysis of the compound’s structure, synthesis, and emerging applications, particularly in the context of modern research.

The structural motif of 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- combines the inherent properties of pyrrolidinone with the electron-withdrawing effect of the sulfonyl group and the aromatic stability provided by the phenyl ring. This combination not only enhances the compound’s solubility and bioavailability but also opens up diverse avenues for functionalization. The sulfonyl group, in particular, has been extensively studied for its role in modulating enzyme activity and binding interactions, making it a valuable feature for drug design.

Recent studies have highlighted the importance of chirality in pharmaceuticals, with many drugs exhibiting significantly different biological activities based on their stereochemical configuration. The (5R)- configuration of this compound is particularly noteworthy, as it has been shown to exhibit enhanced selectivity and reduced toxicity compared to its enantiomers. This finding aligns with the growing trend in pharmaceutical research towards developing enantiopure compounds that offer improved therapeutic profiles.

The synthesis of 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrolidinone ring through cyclization reactions, followed by sulfonylation and phenylation at specific positions. Advances in catalytic methods and green chemistry principles have enabled more efficient synthetic routes, reducing waste and improving scalability.

In addition to its synthetic significance, this compound has shown promise in various biological assays. Initial studies indicate that it interacts with multiple targets relevant to neurological disorders, including enzymes involved in neurotransmitter synthesis and degradation. The phenyl ring’s ability to engage with aromatic hydrophobic pockets in proteins further enhances its potential as a pharmacophore. These findings are particularly exciting given the increasing demand for innovative treatments for conditions such as Alzheimer’s disease and Parkinson’s disease.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular modeling studies have been instrumental in predicting the binding affinity and mechanism of action of 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)-. By simulating its interactions with biological targets, researchers have gained valuable insights into how structural modifications can fine-tune its pharmacological properties. These simulations have guided experimental efforts towards optimizing lead compounds for clinical development.

The future prospects for this compound are promising, with ongoing research exploring its potential applications beyond traditional pharmaceuticals. For instance, its unique structural features make it an attractive candidate for materials science applications, such as liquid crystals or organic electronics. Additionally, its ability to participate in metal coordination complexes opens up possibilities for use in catalysis or sensing technologies.

In conclusion, 3-Pyrrolidinone, 1-[(1,1-dimethylethyl)sulfonyl]-5-phenyl-, (5R)- (CAS No. 1429230-22-7) stands out as a remarkable example of how structural innovation can drive advancements in chemical biology and drug discovery. Its synthesis challenges highlight the ingenuity required to develop novel heterocyclic compounds with tailored properties. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone of both academic and industrial investigations into complex organic systems.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited